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Compound of Interest

Compound Name: 2-(Aminomethyl)aniline

Cat. No.: B1197330

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Aminomethyl)aniline, also known as 2-aminobenzylamine, is a versatile bifunctional
organic compound featuring both a primary aromatic amine and a primary benzylic amine. This
unique structural arrangement makes it a valuable building block in the synthesis of a wide
range of heterocyclic compounds and a key intermediate in the development of novel
therapeutic agents. Its ability to participate in various chemical transformations has led to its
use in the creation of compounds with significant biological activities. This guide provides a
comprehensive overview of its chemical properties, synthesis, applications, and safety
considerations, tailored for professionals in the research and drug development sectors.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 2-(Aminomethyl)aniline is crucial
for its application in synthesis and drug design. The following tables summarize key
guantitative data for this compound.

Table 1: General and Physical Properties
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Property Value Reference(s)
CAS Number 4403-69-4 [11[2][3][4]
Molecular Formula C7H10N2 [11[2][3]
Molecular Weight 122.17 g/mol [11[2]
Physical Form Solid, powder to crystal [11[5]16]
Color White to Almost white [7]
Melting Point 58 -61°C [1][5]16]
Boiling Point 98 °C at 1.5 mmHg [61[7]
pKa 9.60 + 0.10 (Predicted) [7]

Table 2: Computed and Spectroscopic Properties
Property Value Reference(s)
IUPAC Name 2-(aminomethyl)aniline [2][3]
SMILES C1=CC=C(C(=C1)CN)N [2]
InChi Key GVOYKJIPMUUJXBS- 23]

UHFFFAOYSA-N

Topological Polar Surface Area 52 A2 [2]
XLogP3-AA 0.7 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor
C:;untg p 2 12
Rotatable Bond Count 1 [2]

Synthesis and Reactivity
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While specific, detailed experimental protocols for the synthesis of 2-(Aminomethyl)aniline
are not extensively available in the public domain, its structure suggests that a common
synthetic route would involve the reduction of 2-aminobenzonitrile or the amination of 2-
aminobenzyl alcohol or its derivatives.

The reactivity of 2-(Aminomethyl)aniline is characterized by the distinct functionalities of its
two amine groups. The aromatic amine is less basic and participates in reactions typical of
anilines, such as diazotization and electrophilic aromatic substitution. The benzylic amine is
more nucleophilic and readily undergoes reactions like acylation, alkylation, and condensation
with carbonyl compounds. This dual reactivity is leveraged in the synthesis of various
heterocyclic systems.

Applications in Drug Discovery and Medicinal
Chemistry

2-(Aminomethyl)aniline serves as a critical scaffold for the synthesis of biologically active
molecules, particularly in the development of heterocyclic compounds. The aniline scaffold is a
common feature in many drug therapies; however, it can be susceptible to metabolic processes
in the liver that may lead to toxicity.[8][9] This has driven research into aniline derivatives and
replacements to develop safer medicines.[8]

Key applications include:

o Synthesis of Benzodiazepines and Related Heterocycles: It is used in the synthesis of alkyl
5H-1,4-benzodiazepine-3-carboxylates.[5][7]

o Formation of Quinazolines: It can be used to synthesize 1,2,3,4-tetrahydroquinazoline
oximes through condensation reactions.[5][7]

» Peptide Modification: It has been used to modify the phosphate groups on phosphoserine
peptides.[5][7]

o Development of Kinase Inhibitors: The broader class of 2-(aminomethyl)benzimidazole
derivatives has been investigated as potential tyrosine kinase inhibitors for cancer therapy.
[10] Similarly, 2-substituted aniline pyrimidine derivatives have been explored as potent
Mer/c-Met dual inhibitors.[11]
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The following workflow illustrates a generalized application of 2-(Aminomethyl)aniline in the
synthesis of heterocyclic compounds, a common practice in drug discovery.

Starting Materials

Synthetic Step Product Class Application

2-(Aminomethyl)aniline
(CAS 4403-69-4)

Dicarbonyl Compound
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Reaction

Click to download full resolution via product page
Caption: Synthetic workflow using 2-(Aminomethyl)aniline.

Experimental Protocols

Detailed experimental protocols involving 2-(Aminomethyl)aniline are often proprietary or
described within specific patents and publications. However, a general protocol for a
condensation reaction, a common application, can be outlined.

General Protocol for the Synthesis of a Benzodiazepine Derivative:

 Dissolution: Dissolve 2-(Aminomethyl)aniline (1 equivalent) in a suitable solvent, such as
ethanol or methanol, in a round-bottom flask.

» Addition of Reactant: Add an equimolar amount of a 3-ketoester (e.g., ethyl acetoacetate) to
the solution.

o Catalysis: Add a catalytic amount of an acid, such as acetic acid, to promote the reaction.

o Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).
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o Work-up: Upon completion, cool the reaction mixture to room temperature to allow the
product to precipitate.

 Purification: Collect the solid product by filtration, wash with a cold solvent, and purify by
recrystallization to yield the desired benzodiazepine derivative.

Safety and Handling

2-(Aminomethyl)aniline is a hazardous chemical and must be handled with appropriate safety
precautions. The Globally Harmonized System (GHS) classifications indicate its potential for
harm.

Table 3: GHS Hazard Information

Hazard Class Code Description Reference(s)
Acute Toxicity, Oral H302 Harmful if swallowed [2][3]
Causes severe skin
Skin
) o H314 burns and eye [2][3]
Corrosion/Irritation
damage

Harmful in contact

Acute Toxicity, Dermal ~ H312 ) ) [3]
with skin
Acute Toxicity, o
) H332 Harmful if inhaled [3]
Inhalation

Handling and Storage Recommendations:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[6]

« Handling: Avoid contact with skin and eyes. Do not breathe dust. Use in a well-ventilated
area or under a fume hood.[6][12]

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and
store under an inert atmosphere.[6][13] Keep away from incompatible materials such as
strong oxidizing agents and acids.[12]
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The following diagram outlines the necessary safety workflow when handling this compound.
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Caption: Safety workflow for handling 2-(Aminomethyl)aniline.

Conclusion
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2-(Aminomethyl)aniline (CAS 4403-69-4) is a compound of significant interest to the chemical
and pharmaceutical industries. Its distinct structural features provide a versatile platform for the
synthesis of complex molecules, particularly heterocyclic systems with therapeutic potential.
While its handling requires strict adherence to safety protocols due to its corrosive and toxic
nature, its utility as a building block in drug discovery programs is well-established. Further
research into its applications is likely to yield novel compounds with a range of biological
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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